Cas no 1515654-42-8 (3-(2-chlorophenyl)-2-methylbutanoic acid)

3-(2-chlorophenyl)-2-methylbutanoic acid structure

1515654-42-8 structure

Product Name:3-(2-chlorophenyl)-2-methylbutanoic acid

CAS No:1515654-42-8

MF:C₁₁H₁₃ClO₂

MW:212.672722578049

CID:4603380

PubChem ID:81008605

Update Time:2024-03-01

3-(2-chlorophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-chlorophenyl)-2-methylbutanoic acid
- Inchi： 1S/C11H13ClO2/c1-7(8(2)11(13)14)9-5-3-4-6-10(9)12/h3-8H,1-2H3,(H,13,14)
- InChI Key： WQGSXFUVZRRGLX-UHFFFAOYSA-N
- SMILES： C(O)(=O)C(C)C(C1=CC=CC=C1Cl)C

Computed Properties

Exact Mass: 212.0604073g/mol
Monoisotopic Mass: 212.0604073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 37.3Å²

3-(2-chlorophenyl)-2-methylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1693242-0.05g	3-(2-chlorophenyl)-2-methylbutanoic acid	1515654-42-8	95%	0.05g	$94.0	2023-09-20
Enamine	EN300-1693242-0.1g	3-(2-chlorophenyl)-2-methylbutanoic acid	1515654-42-8	95%	0.1g	$140.0	2023-09-20
Enamine	EN300-1693242-0.25g	3-(2-chlorophenyl)-2-methylbutanoic acid	1515654-42-8	95%	0.25g	$200.0	2023-09-20
Enamine	EN300-1693242-0.5g	3-(2-chlorophenyl)-2-methylbutanoic acid	1515654-42-8	95%	0.5g	$374.0	2023-09-20
Enamine	EN300-1693242-1.0g	3-(2-chlorophenyl)-2-methylbutanoic acid	1515654-42-8	95%	1g	$499.0	2023-06-04
Enamine	EN300-1693242-2.5g	3-(2-chlorophenyl)-2-methylbutanoic acid	1515654-42-8	95%	2.5g	$978.0	2023-09-20
Enamine	EN300-1693242-5.0g	3-(2-chlorophenyl)-2-methylbutanoic acid	1515654-42-8	95%	5g	$1448.0	2023-06-04
Enamine	EN300-1693242-10.0g	3-(2-chlorophenyl)-2-methylbutanoic acid	1515654-42-8	95%	10g	$2146.0	2023-06-04
Enamine	EN300-1693242-1g	3-(2-chlorophenyl)-2-methylbutanoic acid	1515654-42-8	95%	1g	$499.0	2023-09-20
Enamine	EN300-1693242-5g	3-(2-chlorophenyl)-2-methylbutanoic acid	1515654-42-8	95%	5g	$1448.0	2023-09-20

3-(2-chlorophenyl)-2-methylbutanoic acid Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

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